Cas no 960060-82-6 (4-(Dipropylamino)-3-nitrobenzoic acid)

4-(Dipropylamino)-3-nitrobenzoic acid structure
960060-82-6 structure
Product name:4-(Dipropylamino)-3-nitrobenzoic acid
CAS No:960060-82-6
MF:C13H18N2O4
MW:266.293023586273
MDL:MFCD12445716
CID:4723351

4-(Dipropylamino)-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(dipropylamino)-3-nitrobenzoic acid
    • 4-(Dipropylamino)-3-nitrobenzoic acid
    • MDL: MFCD12445716
    • Inchi: 1S/C13H18N2O4/c1-3-7-14(8-4-2)11-6-5-10(13(16)17)9-12(11)15(18)19/h5-6,9H,3-4,7-8H2,1-2H3,(H,16,17)
    • InChI Key: ACJQPPTURSKFLV-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C(=O)O)C=CC=1N(CCC)CCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 310
  • Topological Polar Surface Area: 86.4

4-(Dipropylamino)-3-nitrobenzoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
051762-2.500g
4-(Dipropylamino)-3-nitrobenzoic acid
960060-82-6
2.500g
$720.00 2023-09-10
Matrix Scientific
051762-500mg
4-(Dipropylamino)-3-nitrobenzoic acid
960060-82-6
500mg
$237.00 2023-09-10

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